Cas no 1013758-24-1 (3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1013758-24-1
• MF: C₁₂H₁₄N₄O₄S
• MW: 310.328960895538
• CID: 5752822
• PubChem ID: 16820967
• Update Time: 2025-06-08

3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2382-0128
• 1013758-24-1
• 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)pyrazole-4-carboxamide
• AKOS024644597
• AB00678400-01
• 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-[4-(aminosulfonyl)phenyl]-3-methoxy-1-methyl-

• Inchi： 1S/C12H14N4O4S/c1-16-7-10(12(15-16)20-2)11(17)14-8-3-5-9(6-4-8)21(13,18)19/h3-7H,1-2H3,(H,14,17)(H2,13,18,19)
• InChI Key： DDCQGSDDCMQJEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C(=NN(C)C=1)OC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 310.07357611g/mol
• Monoisotopic Mass: 310.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 9.84±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide

3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013758-24-1): An Overview of a Promising Compound in Medicinal Chemistry

3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013758-24-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1013758-24-1, is a member of the pyrazole class of heterocyclic compounds and has been studied for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide is characterized by a pyrazole ring substituted with a methoxy group at the 3-position, a methyl group at the 1-position, and an amide group attached to the 4-position. The amide group is further substituted with a sulfamoylphenyl moiety, which contributes to the compound's unique pharmacological profile. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide has also demonstrated significant analgesic activity. Preclinical studies have indicated that it can reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain mediators.

In addition to its anti-inflammatory and analgesic properties, 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide has shown promise in cancer research. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, colon cancer, and leukemia. The mechanism by which it exerts its anti-cancer effects is not fully understood but may involve the inhibition of cell proliferation and the induction of cell cycle arrest.

The pharmacokinetic profile of 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide has also been investigated to assess its suitability for clinical development. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in human subjects.

In terms of safety, preliminary toxicological studies have indicated that 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials.

The development of 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to identify the most promising indications for this compound and to determine the optimal dosing regimens for clinical trials.

In conclusion, 3-methoxy-1-methyl-N-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1013758-24-1) represents a promising lead compound in medicinal chemistry with potential applications in the treatment of inflammatory diseases, pain management, and cancer therapy. Ongoing research continues to elucidate its mechanisms of action and to refine its therapeutic potential, paving the way for future clinical development.